5-(2-Chloro-4-pyridyl)-2-ethyl-4-(3-methylphenyl)-1,3-thiazole

• CAS RN: 365430-21-3
• Molecular Formula: C17H15ClN2S
• Molecular Weight: 314.8 g/mol
• IUPAC Name: 5-(2-chloropyridin-4-yl)-2-ethyl-4-(3-methylphenyl)-1,3-thiazole
• InChI: InChI=1S/C17H15ClN2S/c1-3-15-20-16(12-6-4-5-11(2)9-12)17(21-15)13-7-8-19-14(18)10-13/h4-10H,3H2,1-2H3
• InChI Key: RNRMSXZOVRUKJB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C(S1)C2=CC(=NC=C2)Cl)C3=CC=CC(=C3)C

Description

5-(2-Chloro-4-pyridyl)-2-ethyl-4-(3-methylphenyl)-1,3-thiazole is a useful research compound. Its molecular formula is C17H15ClN2S and its molecular weight is 314.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-[2-ethyl-4-(3-methylphenyl)-1,3-thiazol-5-yl]pyridine N-oxide (1.00 g, 3.37 mmol) in phosphorus oxychloride (6.5 mL) was stirred at 100° C. for 2 hours. The reaction solution was cooled, and poured into a saturated aqueous sodium hydrogen carbonate solution, and extracted with ethyl acetate. The extracts were washed with brine, then, dried, and concentrated. The residue was purified by silica gel column chromatography (hexane-ethyl acetate=2:1) to obtain a title compound (0.90 g, yield 81%).